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Compound of Interest

Compound Name: 1-Phenyl-1-butyne

Cat. No.: B1346892

Essential Safety and Handling Guide for 1-Phenyl-1-
butyne

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1-Phenyl-1-butyne (CAS 622-76-
4). The following procedures are designed to ensure the safe handling of this chemical and to
minimize exposure risks in a laboratory setting.

Hazard Identification and Personal Protective Equipment
(PPE)

1-Phenyl-1-butyne is a combustible liquid that can cause skin, eye, and respiratory irritation.[1]
[2][3][4][5] Adherence to proper PPE protocols is mandatory to ensure personal safety.

Summary of Required PPE
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Protection Type

Recommended Equipment

Specification/Notes

Eye/Face Protection

Safety Glasses with Side
Shields & Face Shield

Must conform to EN166 (EU)
or NIOSH (US) standards.[2][6]
A face shield should be worn
over safety glasses when there

is a risk of splashing.

Skin Protection

Chemical-Resistant Gloves

While specific breakthrough
time data for 1-Phenyl-1-
butyne is not available, heavy-
duty rubber gloves are
recommended for handling.[7]
For incidental contact, nitrile
gloves may be used, but they
should be replaced
immediately upon
contamination.[8] Always
inspect gloves for degradation

before use.[6]

Lab Coat / Impervious Clothing

A flame-resistant lab coat or
impervious clothing is required

to prevent skin contact.[2][6]

Respiratory Protection

Use in a Ventilated Area

All handling should occur in a
well-ventilated area, preferably

within a chemical fume hood.

[2](31[6]

Respirator

If engineering controls are
insufficient or if handling the
solid form which can create
dust, a NIOSH-approved N95
dust mask or a full-face
respirator with an appropriate
organic vapor cartridge should
be used.[1][7]
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Chemical and Physical Properties

A summary of key quantitative data for 1-Phenyl-1-butyne is provided below.

Property Value Source
CAS Number 622-76-4 [1]
Molecular Formula CioH1o0 [1]
Molecular Weight 130.19 g/mol [1]
Appearance Colorl.ess' to Yellow to Green O[10]
clear liquid

Boiling Point 73-75 °C at 4 mmHg [1]
Density 0.916 g/mL at 25 °C [1]
Flash Point 69 °C (156.2 °F) - closed cup [1]
Occupational Exposure Limits No data available [2]

Operational and Disposal Plan

A systematic approach to handling, from receipt to disposal, is critical for safety.

Experimental Workflow and Handling Protocol

The following diagram outlines the standard operating procedure for safely handling 1-Phenyl-
1-butyne in a laboratory setting.
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Preparation Phase

(Review Safety Data Sheet (SDS))

Y
(Ensure Emergency Equipment is Accessible)

(Eyewash, Safety Shower, Fire Extinguisher)

Y

[Don Required Personal Protective Equipment (PPE))
& J
Begin Work

4 N\

Handling & Experimental Phase
Y

Work in a Chemical Fume Hood or
Well-Ventilated Area

Y
(Ground Equipment to Prevent Static Discharge)

Y

Keep Away from Ignition Sources
(Heat, Sparks, Open Flames)

Y

[Dispense Chemical Carefully to Avoid Splashes)

Y

(Keep Container Tightly Closed When Not in Use)
- J

Experiment Complete

" Post-Experiment\% Disposal Phase h

(Decontaminate Work Surfaces)

Y
(Remove PPE and Wash Hands Thoroughla

Y

Segregate Waste into a Labeled,
Closed Hazardous Waste Container

Y

Dispose of Waste via Approved
Waste Disposal Plant

- J

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1-Phenyl-1-butyne.
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Step-by-Step Handling Procedures

e Preparation:
o Thoroughly review the Safety Data Sheet (SDS) before beginning any work.
o Confirm that a safety shower and eyewash station are accessible and operational.

o Put on all required PPE as detailed in the table above, including appropriate gloves, safety
glasses, a face shield, and a lab coat.[2][6]

e Handling:

o Conduct all work in a chemical fume hood or a well-ventilated area to avoid inhalation of
vapors.[2][3]

o Keep the chemical away from heat, sparks, open flames, and other ignition sources.[3][4]
[9] It is a combustible liquid.[4][9][11]

o Use non-sparking tools and ensure proper grounding of equipment to prevent static
electricity buildup.[6]

o Avoid contact with skin and eyes.[2][6] In case of contact, immediately flush the affected
area with plenty of water.[2] If eye irritation persists, seek medical attention.[2][6]

o Keep the container tightly closed when not in use and store it in a cool, dry, and well-
ventilated place.[2][3]

Disposal Plan

o Waste Collection: All waste materials contaminated with 1-Phenyl-1-butyne, including empty
containers, used gloves, and absorbent materials from spills, must be collected in a suitable,
closed, and clearly labeled hazardous waste container.[2][6]

o Disposal Route: Do not dispose of this chemical down the drain.[6] All waste must be
disposed of through an approved hazardous waste disposal plant, in accordance with local,
state, and federal regulations.[2][3][9][10] Contaminated clothing should be removed and
washed before reuse.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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